Cas no 2770486-52-5 (Tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate)
Tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2770486-52-5
- EN300-37397792
- tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
- Tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
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- Inchi: 1S/C12H18N2O4/c1-11(2,3)18-10(16)14-7-12(6-13,8-14)5-9(15)17-4/h5,7-8H2,1-4H3
- InChI Key: GZYJTBWIGQHACA-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC(C#N)(CC(=O)OC)C1)=O
Computed Properties
- Exact Mass: 254.12665706g/mol
- Monoisotopic Mass: 254.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 79.6Ų
Tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37397792-0.05g |
tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate |
2770486-52-5 | 95.0% | 0.05g |
$1091.0 | 2025-03-18 | |
| Enamine | EN300-37397792-0.1g |
tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate |
2770486-52-5 | 95.0% | 0.1g |
$1144.0 | 2025-03-18 | |
| Enamine | EN300-37397792-0.25g |
tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate |
2770486-52-5 | 95.0% | 0.25g |
$1196.0 | 2025-03-18 | |
| Enamine | EN300-37397792-0.5g |
tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate |
2770486-52-5 | 95.0% | 0.5g |
$1247.0 | 2025-03-18 | |
| Enamine | EN300-37397792-1.0g |
tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate |
2770486-52-5 | 95.0% | 1.0g |
$1299.0 | 2025-03-18 | |
| Enamine | EN300-37397792-2.5g |
tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate |
2770486-52-5 | 95.0% | 2.5g |
$2548.0 | 2025-03-18 | |
| Enamine | EN300-37397792-5.0g |
tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate |
2770486-52-5 | 95.0% | 5.0g |
$3770.0 | 2025-03-18 | |
| Enamine | EN300-37397792-10.0g |
tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate |
2770486-52-5 | 95.0% | 10.0g |
$5590.0 | 2025-03-18 |
Tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on Tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
Tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate (CAS No. 2770486-52-5): A Comprehensive Overview
Tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate, identified by its CAS number 2770486-52-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly its cyano and ester functional groups, make it a valuable intermediate in the synthesis of various pharmacologically active agents.
The< strong>tert-butyl group in the molecule contributes to its stability and reactivity, making it a suitable candidate for further chemical modifications. This group is often employed in organic synthesis to protect functional groups or to enhance the solubility of intermediates. The presence of the< strong>cyano group introduces a polar region to the molecule, which can influence its interactions with biological targets. Additionally, the< strong>2-methoxy-2-oxoethyl moiety adds complexity to the structure, potentially enhancing its binding affinity and selectivity towards specific biological receptors.
In recent years, there has been a growing interest in azetidine derivatives due to their potential as scaffolds for drug discovery. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The< strong>Tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate has been studied for its potential role in modulating biological pathways associated with these diseases. Its unique chemical properties make it a versatile building block for the synthesis of more complex molecules with enhanced pharmacological effects.
One of the most compelling aspects of this compound is its utility in medicinal chemistry. The combination of the< strong>cyano and ester groups provides multiple sites for chemical modification, allowing researchers to fine-tune the properties of the molecule. For instance, the cyano group can be hydrolyzed to form a carboxylic acid, while the ester group can be converted into an amide or alcohol through various chemical reactions. These transformations open up numerous possibilities for designing novel drug candidates.
The< strong>Tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate has also been explored in preclinical studies for its potential therapeutic benefits. Initial research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathogenesis. For example, studies have indicated that derivatives of this molecule may interfere with inflammatory pathways by modulating key signaling molecules. This has sparked further investigation into its potential as a lead compound for developing new treatments.
The synthesis of< strong>Tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of an azetidine core, followed by functionalization at various positions using appropriate reagents. The introduction of the cyano group is often achieved through cyanation reactions, while the ester group is typically formed via esterification or transesterification processes. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, may also be employed to achieve desired structural modifications.
In conclusion, Tert-butyl 3-cyano-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate (CAS No. 2770486-52-5) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for azetidine derivatives, this compound is likely to play a significant role in addressing various medical challenges.
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